Cas no 840496-43-7 (1-(4-methylphenyl)-4-{1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)

• Product Name: 1-(4-methylphenyl)-4-{1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• CAS No: 840496-43-7
• MF: C₂₆H₂₅N₃O
• MW: 395.496206045151
• CID: 5555081
• Update Time: 2025-11-01

1-(4-methylphenyl)-4-{1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)-4-[1-[(4-methylphenyl)methyl]benzimidazol-2-yl]pyrrolidin-2-one
• 1-(4-methylphenyl)-4-{1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

• Inchi： 1S/C26H25N3O/c1-18-7-11-20(12-8-18)16-29-24-6-4-3-5-23(24)27-26(29)21-15-25(30)28(17-21)22-13-9-19(2)10-14-22/h3-14,21H,15-17H2,1-2H3
• InChI Key： FKTJMEIPXFCFJI-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)CC(C2N(CC3=CC=C(C)C=C3)C3=CC=CC=C3N=2)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(4-methylphenyl)-4-{1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Recent Advances in the Study of 1-(4-methylphenyl)-4-{1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS: 840496-43-7)

The compound 1-(4-methylphenyl)-4-{1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS: 840496-43-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzodiazole and pyrrolidinone structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the compound's potential as an inhibitor of specific enzymatic targets. Preliminary data suggest that 840496-43-7 exhibits high affinity for certain kinases involved in inflammatory pathways, making it a candidate for the development of novel anti-inflammatory agents. Additionally, its structural features have been leveraged to design derivatives with improved bioavailability and target specificity.

Recent synthetic efforts have focused on streamlining the production of 840496-43-7 to facilitate large-scale studies. A study published in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis route that reduces the number of steps and improves overall efficiency. This advancement is critical for enabling further preclinical and clinical evaluations of the compound.

Pharmacokinetic studies have also been conducted to assess the compound's stability, metabolism, and distribution in biological systems. Results indicate that 840496-43-7 has favorable pharmacokinetic profiles, with good oral bioavailability and moderate half-life, which are essential attributes for its development as a therapeutic agent. These findings have spurred interest in exploring its potential applications in treating chronic inflammatory diseases and certain types of cancer.

In conclusion, the ongoing research on 1-(4-methylphenyl)-4-{1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS: 840496-43-7) highlights its versatility and potential in drug discovery. Future studies are expected to delve deeper into its molecular interactions, optimize its therapeutic efficacy, and explore its clinical applications. The compound's unique structural and pharmacological properties position it as a promising candidate for the next generation of targeted therapies.